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Compound of Interest

Compound Name:
1-(1-adamantyl)-1H-pyrazol-4-

amine

CAS No.: 1172870-54-0

Cat. No.: B1294010

Get Quote

Part 1: Executive Summary & Scaffold Architecture
The Adamantyl Pyrazole Amine scaffold represents a strategic fusion of three distinct

pharmacophores: the lipophilic adamantane cage, the bioactive pyrazole ring, and a

solubilizing/binding amine moiety. This triad addresses a common bottleneck in drug discovery:

balancing membrane permeability (lipophilicity) with aqueous solubility and target selectivity.

The Pharmacophore Triad
Adamantane Cage (The Anchor): Provides high lipophilicity (

enhancement), facilitating blood-brain barrier (BBB) penetration and anchoring the molecule
into hydrophobic pockets (e.g., the M2 channel or 11

-HSD1 active site).

Pyrazole Core (The Linker): Acts as a rigid, aromatic spacer that positions substituents in

specific vectors. It serves as a hydrogen bond acceptor/donor, critical for receptor affinity

(e.g., P2X7).
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Amine Functionality (The Effector): Enhances water solubility and allows for salt formation. In

many targets, the amine forms a critical salt bridge with aspartate or glutamate residues in

the binding pocket.

Part 2: Synthetic Architectures
The synthesis of adamantyl pyrazole amines typically follows two primary retrosynthetic

disconnections: the Chalcone Route (convergent) and the Hydrazine Route (linear).

Core Synthetic Pathway (Graphviz Visualization)
The following diagram outlines the "Chalcone Route," the most robust method for generating

diversity at the pyrazole 3- and 5-positions.
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Figure 1: Step-wise synthesis of the Adamantyl Pyrazole scaffold via the Claisen-Schmidt

condensation pathway.

Part 3: Pharmacological Profiles & Applications[1]
[2]
The versatility of this scaffold is demonstrated across three major therapeutic areas.

Metabolic Regulation: 11 -HSD1 Inhibitors
Target: 11
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-Hydroxysteroid Dehydrogenase Type 1 (converts cortisone to cortisol).[1][2] Mechanism: The
adamantane group fills the hydrophobic pocket of the enzyme, while the pyrazole-amine moiety
interacts with the catalytic triad. Clinical Relevance: Treatment of Type 2 Diabetes and
Metabolic Syndrome.[2]

Compound Class Key SAR Feature
Potency (IC

)

Selectivity (vs
HSD2)

Adamantyl Triazoles
Rigid linker maximizes

hydrophobic contact
10 - 50 nM >100-fold

Adamantyl

Aminoamides

Amine forms H-bond

with Tyr183
< 10 nM >500-fold

Pyridine-

Adamantanes

Ether linker improves

metabolic stability
34 - 48 nM High

Immunology & Pain: P2X7 Receptor Antagonists
Target: P2X7 Purinergic Receptor (ATP-gated ion channel). Mechanism: Allosteric inhibition.

The adamantane cage blocks the channel gating or stabilizes the closed state. Clinical

Relevance: Rheumatoid arthritis, neuropathic pain, and neuroinflammation.

Key Insight: Replacement of the adamantane cage with less lipophilic bioisosteres often

leads to a loss of potency, confirming the necessity of the bulky hydrophobic group for this

receptor.

Antiviral Agents: Influenza & FMDV
Target: M2 Proton Channel (Influenza A) and 3C Protease (FMDV). Mechanism:

M2 Channel: The adamantane amine mimics the ammonium group of Amantadine but the

pyrazole extension interacts with adjacent helices, potentially overcoming Amantadine

resistance (S31N mutation).

FMDV: Adamantyl-pyrazole derivatives (e.g., Compound 6a) have shown 100% protection in

baby mice models at 50 µg/ml.[3]
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Part 4: Mechanism of Action (Signaling Pathway)
The following diagram illustrates the dual mechanism potential of these scaffolds in a neuro-

inflammatory context (P2X7 antagonism).
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Figure 2: Mechanism of P2X7 receptor blockade by adamantyl pyrazole antagonists,

preventing the NLRP3 inflammasome cascade.

Part 5: Validated Experimental Protocol
Protocol: Synthesis of 1-(1-Adamantyl)-3,5-substituted
Pyrazole
Objective: To synthesize a core adamantyl pyrazole scaffold via the chalcone intermediate.

Reagents:

1-Adamantyl methyl ketone (1.0 eq)

Substituted Benzaldehyde (1.0 eq)

Phenylhydrazine (1.2 eq)

Sodium Hydroxide (NaOH), Ethanol (EtOH), Glacial Acetic Acid.

Step-by-Step Methodology:

Claisen-Schmidt Condensation:

Dissolve 1-adamantyl methyl ketone (10 mmol) and benzaldehyde (10 mmol) in EtOH (20

mL).

Add 40% aq. NaOH (5 mL) dropwise at 0°C.

Stir at room temperature (RT) for 12 hours. A precipitate (chalcone) will form.

Filter, wash with cold water, and recrystallize from EtOH.

Checkpoint: Verify structure via

H NMR (look for doublet of doublets for vinylic protons at

7.5–8.0 ppm).
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Cyclization to Pyrazoline:

Dissolve the chalcone (5 mmol) in glacial acetic acid (15 mL).

Add phenylhydrazine (6 mmol).

Reflux at 110°C for 6–8 hours.

Pour reaction mixture into crushed ice. The solid pyrazoline precipitates.

Oxidation (Optional for Pyrazole):

If the reaction does not spontaneously aromatize, treat the pyrazoline with I

in DMSO or DDQ in dioxane to yield the fully aromatic pyrazole.

Purification:

Column chromatography (Hexane:EtOAc gradient).

Yield Expectation: 60–80%.

Part 6: Challenges & Future Outlook
Solubility: The adamantane cage is highly hydrophobic (

). While this aids BBB penetration, it creates formulation challenges.

Solution: Introduction of polar amine side chains or using adamantane-glycine conjugates.

Metabolic Stability: The adamantane bridgehead carbons are susceptible to hydroxylation by

CYP450 enzymes.

Solution: Fluorination of the adamantane cage or using 2-aza-adamantane variants to

lower lipophilicity and block metabolic soft spots.

Selectivity: Distinguishing between P2X7 and other P2X receptors (e.g., P2X4) remains a

critical SAR objective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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